(Z)-ethyl 3-allyl-2-((4-(methoxycarbonyl)benzoyl)imino)-2,3-dihydrobenzo[d]thiazole-6-carboxylate

• IUPAC Name: ethyl 2-(4-methoxycarbonylbenzoyl)imino-3-prop-2-enyl-1,3-benzothiazole-6-carboxylate
• InChI: InChI=1S/C22H20N2O5S/c1-4-12-24-17-11-10-16(21(27)29-5-2)13-18(17)30-22(24)23-19(25)14-6-8-15(9-7-14)20(26)28-3/h4,6-11,13H,1,5,12H2,2-3H3
• InChI Key: RZFDAXPRUXVODX-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC2=C(C=C1)N(C(=NC(=O)C3=CC=C(C=C3)C(=O)OC)S2)CC=C
• Molecular Formula: C22H20N2O5S
• Molecular Weight: 424.5 g/mol
• CAS No.: 865174-72-7

Description

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. For example, the allyl group might be introduced through an allylation reaction, while the benzoyl and imino groups might be introduced through condensation reactions. The ester group could be formed through an esterification reaction.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple functional groups and a benzothiazole ring. The molecule would likely have regions of varying electron density and polarity, which could influence its reactivity and interactions with other molecules.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions, depending on the conditions. For example, the allyl group could participate in reactions such as the allylic bromination. The imino group could undergo reactions with nucleophiles, and the ester group could be hydrolyzed under acidic or basic conditions.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, its solubility would depend on the polarity of its functional groups, and its melting and boiling points would depend on the strength of the intermolecular forces within the substance.

Scientific Research Applications

Synthesis and Structural Analysis

A study by Mohamed (2014) presents a convenient synthesis of ethyl 1-amino-3-(substituted phenyl)-2-cyano-3H-benzo[4,5]thiazolo-[3,2-a] pyridine-4-carboxylate derivatives, showcasing the interaction of ethyl 2-(benzo[d]thiazol-2-yl)acetate with various arylidinemalononitrile derivatives. This research contributes to the understanding of the chemical properties and synthesis pathways of benzo[d]thiazole derivatives, which are structurally related to the compound (Mohamed, 2014).

Potential Pharmaceutical Applications

In the field of medicinal chemistry, the structural motif of benzo[d]thiazole is often explored for its pharmaceutical relevance. Though not directly related to the exact chemical compound you mentioned, studies on similar structures provide insights into the potential applications of such molecules. For instance, compounds with the benzo[d]thiazole moiety have been evaluated for their anticancer activity, underscoring the importance of this structural unit in the development of therapeutic agents (Abdel-Motaal, Alanzy, & Asem, 2020).

Advanced Material Development

Research by Megrouss et al. (2019) on the synthesis, X-ray structure determination, and related physical properties of a thiazolidinone derivative by DFT quantum chemical method illustrates the application of such compounds in the development of advanced materials. The detailed analysis of molecular electrostatic potential and HOMO-LUMO energy levels contributes to a deeper understanding of the electronic properties of these molecules, which could be pivotal in designing materials with specific functionalities (Megrouss et al., 2019).

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s being studied for potential medicinal properties, its mechanism of action would depend on how it interacts with biological molecules in the body.

Future Directions

Future research on this compound could involve studying its reactivity, stability, and potential applications. For example, it could be tested for biological activity to see if it has potential as a pharmaceutical drug.